Cas no 1984776-39-7 (N3-PEG8-CH2COOtBu)

N3-PEG8-CH2COOtBu is a heterobifunctional PEG derivative featuring an azide (N3) group at one terminus and a tert-butyl ester (COOtBu) at the other, linked by an 8-unit polyethylene glycol (PEG) spacer. The azide group enables efficient click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the tert-butyl ester provides a protected carboxylic acid functionality for further conjugation under mild deprotection conditions. The PEG spacer enhances solubility, reduces immunogenicity, and improves biocompatibility, making this compound suitable for bioconjugation, drug delivery, and materials science applications. Its well-defined structure and functional group orthogonality ensure precise and controlled modifications in synthetic and biological systems.

N3-PEG8-CH2COOtBu structure

Product Name:N3-PEG8-CH2COOtBu

CAS No:1984776-39-7

MF:C₂₂H₄₃N₃O₁₀

MW:509.590927362442

CID:4710183

PubChem ID:138393794

Update Time:2025-05-20

N3-PEG8-CH2COOtBu Chemical and Physical Properties

Names and Identifiers

- N3-PEG8-CH2COOtBu
- HY-138377
- 1984776-39-7
- tert-butyl 26-azido-3,6,9,12,15,18,21,24-octaoxahexacosanoate
- AKOS040757187
- tert-butyl 2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
- CS-0148088
- DA-71241
- Azido-PEG8-C-Boc
- G80706
- Inchi： 1S/C22H43N3O10/c1-22(2,3)35-21(26)20-34-19-18-33-17-16-32-15-14-31-13-12-30-11-10-29-9-8-28-7-6-27-5-4-24-25-23/h4-20H2,1-3H3
- InChI Key： GLHQFKXMGGQWSP-UHFFFAOYSA-N
- SMILES： O(C(COCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

Exact Mass: 509.29484458 g/mol
Monoisotopic Mass: 509.29484458 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 28
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 115
Molecular Weight: 509.6

N3-PEG8-CH2COOtBu Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A936182-100mg	Azido-PEG8-C-Boc	1984776-39-7	≥95%	100mg	￥1,440.00	2022-09-02
Biosynth	JED77639-50 mg	Azido-PEG8-C-Boc	1984776-39-7		50mg	$75.00	2023-01-04
Biosynth	JED77639-100 mg	Azido-PEG8-C-Boc	1984776-39-7		100MG	$120.00	2023-01-04
Biosynth	JED77639-250 mg	Azido-PEG8-C-Boc	1984776-39-7		250MG	$225.00	2023-01-04
Biosynth	JED77639-500 mg	Azido-PEG8-C-Boc	1984776-39-7		500MG	$360.00	2023-01-04
Biosynth	JED77639-1000 mg	Azido-PEG8-C-Boc	1984776-39-7		1g	$580.00	2023-01-04
Aaron	AR01JMDQ-250mg	N3-PEG8-CH2COOtBu	1984776-39-7	97%	250mg	$240.00	2025-02-11